molecular formula C15H20N4O2 B5670726 N-{1-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-2-yl}acetamide

N-{1-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-2-yl}acetamide

Cat. No. B5670726
M. Wt: 288.34 g/mol
InChI Key: VDGGRFROZSJGMK-UHFFFAOYSA-N
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Description

Synthesis Analysis

  • A study by Özil, Parlak, and Baltaş (2018) describes the synthesis of similar benzimidazole derivatives containing a morpholine group. These compounds were synthesized via a 'onepot' nitro reductive cyclization reaction using sodium hydrosulfite as a reagent. Both microwave and conventional methods were employed, demonstrating efficient synthesis routes for such compounds (Özil, Parlak, & Baltaş, 2018).

Molecular Structure Analysis

  • Yoon et al. (2011) characterized a related compound, Ethyl 1-[2-(morpholin-4-yl)ethyl]-2-[4-(trifluoromethyl)phenyl]-1H-benzimidazole-5-carboxylate, using X-ray crystallography. This study provides insights into the molecular structure of benzimidazole derivatives with morpholine groups, highlighting the chair conformation of the morpholine ring and the planarity of the benzimidazole ring (Yoon et al., 2011).

Chemical Reactions and Properties

  • Zhang et al. (2015) synthesized novel ethyl 2-(alkoxyimino)-2-[1-(4-morpholinocarbonylmethyl)-1H-benzimidazol-2-yl]acetates via multi-step reactions. This research provides valuable information on the chemical reactivity and possible transformations of such compounds (Zhang et al., 2015).

Physical Properties Analysis

  • The physical properties of N-{1-[2-(4-morpholinyl)ethyl]-1H-benzimidazol-2-yl}acetamide derivatives have not been explicitly detailed in the literature. However, the synthesis methods and molecular structure analysis can provide indirect insights into their potential physical properties, such as solubility and stability.

Chemical Properties Analysis

  • Bala and Mishra (2014) studied the complexing behavior and antifungal activity of related ligands, providing insights into the chemical properties of benzimidazole compounds with morpholine groups. Their study suggests potential pharmaceutical applications due to the observed antifungal activity (Bala & Mishra, 2014).

properties

IUPAC Name

N-[1-(2-morpholin-4-ylethyl)benzimidazol-2-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N4O2/c1-12(20)16-15-17-13-4-2-3-5-14(13)19(15)7-6-18-8-10-21-11-9-18/h2-5H,6-11H2,1H3,(H,16,17,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VDGGRFROZSJGMK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=NC2=CC=CC=C2N1CCN3CCOCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

288.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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